Cas no 14003-11-3 (5-Methylfuran-2-carbonyl chloride)
5-Methylfuran-2-carbonyl chloride is a reactive acyl chloride derivative of 5-methylfuran-2-carboxylic acid, commonly employed as a versatile intermediate in organic synthesis. Its high electrophilicity makes it particularly useful for introducing the 5-methylfuran-2-carbonyl moiety into target molecules via acylation reactions, such as amide or ester formation. The compound’s furan ring enhances its utility in pharmaceutical and agrochemical applications, where heterocyclic frameworks are often desirable. Its reactivity under mild conditions allows for efficient functionalization of nucleophiles, including amines and alcohols. Proper handling under inert conditions is recommended due to its moisture sensitivity. This reagent is valued for its role in constructing complex molecular architectures with precision.
14003-11-3 structure
Product Name:5-Methylfuran-2-carbonyl chloride
CAS No:14003-11-3
MF:C6H5ClO2
MW:144.55570101738
MDL:MFCD03421416
CID:87217
PubChem ID:24885435
Update Time:2025-10-29
5-Methylfuran-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-furoyl chloride
- 5-Methyl-furan-2-carbonyl chloride
- 5-METHYLFURAN-2-CARBONYL CHLORIDE
- 5-methyl-2-furancarbonyl chloride
- 5-methyl-furan-2-carboxylic acid chloride
- 5-methyl-furan-2-yl-carbonylchloride
- 5-methylfuroyl chloride
- 5-methylpyromucic chloride
- AKOS B011479
- 2-Furancarbonylchloride, 5-Methyl-
- ASINEX-REAG BAS 13594761
- 5-Methyl-2-furoyl chloride, 97%
- 5-METHYLFURAN-2-CARBONYLCHLORIDE,97%
- GEO-01822
- J-007345
- EN300-383286
- SCHEMBL353183
- 5-Methylfuran-2-carbonyl chloride, 97%
- 2-Furancarbonyl chloride, 5-methyl-
- DTXSID30374943
- AS-62445
- BB 0261501
- MFCD03421416
- 14003-11-3
- ZURUVZFDEVKNCE-UHFFFAOYSA-N
- 2-Furancarbonylchloride,5-methyl-
- FT-0620651
- AKOS000302233
- 5-Methylfuran-2-carbonylchloride
- G86142
- DB-017455
- ALBB-028818
- 5-Methylfuran-2-carbonyl chloride
-
- MDL： MFCD03421416
- Inchi： 1S/C6H5ClO2/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H3
- InChI Key： ZURUVZFDEVKNCE-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=C(C)O1)=O
Computed Properties
- Exact Mass: 143.99800
- Monoisotopic Mass: 143.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.2
- Topological Polar Surface Area: 30.2A^2
Experimental Properties
- Color/Form: Cream or brown solid
- Density: 1.258
- Melting Point: 27-31 °C
- Boiling Point: °C
- Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C - Refractive Index: 1.496
- Water Partition Coefficient: Reacts with water.
- PSA: 30.21000
- LogP: 1.96700
- Solubility: reaction
- Sensitiveness: Moisture Sensitive
5-Methylfuran-2-carbonyl chloride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：3265
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26-S36/37/39-S36/37
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Storage Condition：2-8°C
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
- Packing Group：II
- Hazard Level：8
5-Methylfuran-2-carbonyl chloride Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
5-Methylfuran-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020334-1g |
5-Methyl-2-furoyl chloride |
14003-11-3 | 1g |
1331CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020334-500mg |
5-Methyl-2-furoyl chloride |
14003-11-3 | 500mg |
812CNY | 2021-05-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 678570-1G |
5-Methylfuran-2-carbonyl chloride |
14003-11-3 | 1g |
¥891.52 | 2023-11-29 | ||
| eNovation Chemicals LLC | K36350-1g |
5-METHYLFURAN-2-CARBONYLCHLORIDE |
14003-11-3 | 98% | 1g |
$295 | 2024-06-09 | |
| eNovation Chemicals LLC | K36350-5g |
5-METHYLFURAN-2-CARBONYLCHLORIDE |
14003-11-3 | 98% | 5g |
$875 | 2024-06-09 | |
| eNovation Chemicals LLC | K36350-25g |
5-METHYLFURAN-2-CARBONYLCHLORIDE |
14003-11-3 | 98% | 25g |
$1850 | 2024-06-09 | |
| abcr | AB151829-500 mg |
5-Methylfuran-2-carbonyl chloride; 95% |
14003-11-3 | 500mg |
€205.60 | 2023-06-23 | ||
| abcr | AB151829-1 g |
5-Methylfuran-2-carbonyl chloride; 95% |
14003-11-3 | 1g |
€239.00 | 2023-06-23 | ||
| abcr | AB151829-5 g |
5-Methylfuran-2-carbonyl chloride; 95% |
14003-11-3 | 5g |
€656.50 | 2023-06-23 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020334-1g |
5-Methyl-2-furoyl chloride |
14003-11-3 | 1g |
1331.0CNY | 2021-07-13 |
5-Methylfuran-2-carbonyl chloride Related Literature
-
1. Kinetics of the reaction of some 3- and 5-substituted 2-furoyl and ortho- and para-substituted benzoyl chlorides with m-chloroaniline in benzeneSalvatore Fisichella,Gaetano Alberghina J. Chem. Soc. Perkin Trans. 2 1978 567
-
Abolfazl Olyaei,Madieh Sadeghpour New J. Chem. 2020 44 14791
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